Cas no 102778-59-6 (Coenzyme A disulfide, octalithium salt (9CI))

Coenzyme A disulfide, octalithium salt (9CI) Properties

Names and Identifiers

• Coenzyme A disulfide,octalithium salt (9CI)
• COENZYME A TRILITHIUM SALT DIHYDRATE
• trilithium,[5-(6-aminopurin-9-yl)-4-hydroxy-2-[[[[3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-(2-sulfanylethylamino)propyl]amino]butoxy]-oxidophosphoryl]oxy-oxidophosphoryl]oxymethyl]oxolan-3-yl] hydroge
• CoA-S-S-CoA
• COA-S-S-COA-LI6
• COENZYME A, OXIDIZED LITHIUM
• COENZYME A, OXIDIZED LITHIUM SALT
• coenzyme A hexalithium salt oxidised
• COENZYME A HEXALITHIUM SALT OXIDIZED
• Coenzyme a disulfide,octalithium salt(9ci)
• CAS-102778-59-6
• Tox21_112572
• Coenzyme A trilithium dihydrate
• NCGC00167580-01
• 102778-59-6
• DTXSID0046729
• CHEMBL1514243
• trilithium;[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-[[[[3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-(2-sulfanylethylamino)propyl]amino]butoxy]-oxidophosphoryl]oxy-oxidophosphoryl]oxymethyl]oxolan-3-yl] hydrogen phosphate;dihydrate
• DTXCID8026729
• +Expand

• InChIKey： WRUADIGYLUDYTO-UQBBZLOTSA-N
• Inchi： 1S/C42H70N14O32P6S2.8Li/c1-41(2,15-81-93(75,76)87-91(71,72)79-13-21-29(85-89(65,66)67)27(59)39(83-21)55-19-53-25-33(43)49-17-51-35(25)55)31(61)37(63)47-7-5-23(57)45-9-11-95-96-12-10-46-24(58)6-8-48-38(64)32(62)42(3,4)16-82-94(77,78)88-92(73,74)80-14-22-30(86-90(68,69)70)28(60)40(84-22)56-20-54-26-34(44)50-18-52-36(26)56;;;;;;;;/h17-22,27-32,39-40,59-62H,5-16H2,1-4H3,(H,45,57)(H,46,58)(H,47,63)(H,48,64)(H,71,72)(H,73,74)(H,75,76)(H,77,78)(H2,43,49,51)(H2,44,50,52)(H2,65,66,67)(H2,68,69,70);;;;;;;;/q;8*+1/t21-,22-,27-,28-,29-,30-,31+,32+,39-,40-;;;;;;;;/m1......../s1
• SMILES： O[C@@H]1[C@@H]([C@H](O[C@@]1([H])N1C=NC2=C(N=CN=C12)N)COP(O)(=O)OP(O)(=O)OCC(C)(C)[C@@H](O)C(=O)NCCC(=O)NCCSSCCNC(=O)CCNC(=O)[C@H](O)C(C)(C)COP(O)(=O)OP(O)(=O)OC[C@H]1O[C@@]([H])(N2C=NC3=C(N=CN=C23)N)[C@@H]([C@@H]1OP(O)(O)=O)O)OP(O)(O)=O.[Li+].[Li+].[Li+].[Li+].[Li+].[Li+].[Li+].[Li+]

Computed Properties

• Exact Mass: 821.16100
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 23
• Rotatable Bond Count: 18
• Monoisotopic Mass: 821.1608748g/mol
• Heavy Atom Count: 53
• Complexity: 1250
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 6
• Topological Polar Surface Area: 358Ų

Experimental Properties

• LogP: 0.88370
• PSA: 441.74000
• Solubility: H2O: 50 mg/mL, clear, colorless